Cas no 53278-13-0 (1,3-Bis(2-hydroxyphenyl)propane-1,3-dione)

• Product Name: 1,3-Bis(2-hydroxyphenyl)propane-1,3-dione
• CAS No: 53278-13-0
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 2830682
• PubChem ID: 12590432
• Update Time: 2025-04-21

1,3-Bis(2-hydroxyphenyl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis-(2-hydroxyphenyl)-1,3-propanedione
• 53278-13-0
• 1,3-Bis(2-hydroxyphenyl)propane-1,3-dione
• DTXSID30503599
• DTXCID60454409
• SCHEMBL598345

• Inchi： 1S/C15H12O4/c16-12-7-3-1-5-10(12)14(18)9-15(19)11-6-2-4-8-13(11)17/h1-8,16-17H,9H2
• InChI Key： FERWUCFAQLAGDE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1O)CC(C1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 256.07355886Da
• Monoisotopic Mass: 256.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų